5-(2-Thiazolyl)isoxazole-3-carboxylic Acid
Overview
Description
5-(2-Thiazolyl)isoxazole-3-carboxylic Acid (CAS# 933759-69-4) is a useful research chemical . It is a heterocyclic compound with a five-membered ring structure .
Synthesis Analysis
Isoxazoles can be synthesized via different pathways using both homogeneous as well as heterogeneous catalysts . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The molecular weight of 5-(2-Thiazolyl)isoxazole-3-carboxylic Acid is 197.19 . Its linear formula is C7H4N2O3S . The InChI code is 1S/C7H5N2O3S/c10-7(11)4-3-5(12-9-4)6-8-1-2-13-6/h1-3,13H, (H,10,11) .Chemical Reactions Analysis
In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction .Physical And Chemical Properties Analysis
5-(2-Thiazolyl)isoxazole-3-carboxylic Acid is a white to yellow solid . The storage temperature is -20C .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “5-(2-Thiazolyl)isoxazole-3-carboxylic Acid”, focusing on six unique applications:
Pharmaceutical Research
Isoxazole compounds are widely used in drug discovery research due to their diverse biological activities. They can act as anticancer agents, HDAC inhibitors, antioxidants, antibacterial, and antimicrobial agents. The core structure of isoxazole has been found in many drugs such as antibiotics and immunosuppressant agents .
Synthetic Chemistry
Isoxazole derivatives are used as reactants in various synthetic reactions, including Click/aza-Michael or Click/oligomeric alkyl carbodiimide esterification reactions. These reactions are crucial for the preparation of complex molecules with potential therapeutic applications .
Cancer Treatment Research
Aminopyrazole amide derivatives prepared from isoxazole compounds have been studied as Raf kinase inhibitors in melanoma cells. This research is significant for developing new treatments for cancer .
Neuroscience
Isoxazole scaffolds are part of neurotoxic compounds like ibotenic acid, which can be used to study the functioning of the nervous system and the effects of neurotoxins .
Anti-Inflammatory Research
Isoxazole derivatives have been incorporated into drugs acting as COX2 inhibitors, which are important in the study and treatment of inflammation .
Material Science
Isoxazole compounds can be used to prepare heterocycle-bearing polyfunctionalized pyrroles, which have applications in material science for creating new materials with specific properties .
Safety And Hazards
properties
IUPAC Name |
5-(1,3-thiazol-2-yl)-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O3S/c10-7(11)4-3-5(12-9-4)6-8-1-2-13-6/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJYQCDMPWRJWNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N1)C2=CC(=NO2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Thiazolyl)isoxazole-3-carboxylic Acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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